Cas no 705941-42-0 (4-(3-Methyl-benzoyl)-piperazin-1-yl-acetic Acid)

4-(3-Methyl-benzoyl)-piperazin-1-yl-acetic Acid is a synthetic organic compound featuring a piperazine core functionalized with a 3-methylbenzoyl group and an acetic acid moiety. This structure imparts versatility in pharmaceutical and chemical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both the aromatic carbonyl and carboxylic acid groups enhances its reactivity, enabling further derivatization for drug discovery applications. Its well-defined molecular architecture ensures consistent performance in coupling reactions and scaffold modifications. The compound is typically characterized by high purity and stability, making it suitable for rigorous experimental conditions. Researchers value it for its potential in developing novel therapeutic agents targeting neurological or metabolic pathways.

4-(3-Methyl-benzoyl)-piperazin-1-yl-acetic Acid structure

705941-42-0 structure

Product Name:4-(3-Methyl-benzoyl)-piperazin-1-yl-acetic Acid

CAS No:705941-42-0

MF:C₁₄H₁₈N₂O₃

MW:262.304323673248

MDL:MFCD04116693

CID:557503

PubChem ID:2050627

Update Time:2025-06-24

4-(3-Methyl-benzoyl)-piperazin-1-yl-acetic Acid Chemical and Physical Properties

Names and Identifiers

- 1-Piperazineaceticacid, 4-(3-methylbenzoyl)-
- [4-(3-Methyl-benzoyl)-piperazin-1-yl]-aceticacid
- 4-(3-METHYL-BENZOYL)-PIPERAZIN-1-YL]-ACETIC ACID
- [4-(3-Methylbenzoyl)piperazin-1-yl]acetic acid
- [4-(3-Methyl-benzoyl)-piperazin-1-yl]-acetic acid
- 2-[4-(3-methylbenzoyl)piperazin-1-yl]acetic Acid
- BB 0247882
- CS-0358642
- FT-0703152
- [4-(3-Methyl-benzoyl)-piperazin-1-yl]-acetic acid
- AKOS003586513
- MFCD04116693
- 2-(4-(3-Methylbenzoyl)piperazin-1-yl)acetic acid
- 705941-42-0
- DTXSID90365998
- DB-016951
- 4-(3-Methyl-benzoyl)-piperazin-1-yl-acetic Acid
- MDL： MFCD04116693
- Inchi： 1S/C14H18N2O3/c1-11-3-2-4-12(9-11)14(19)16-7-5-15(6-8-16)10-13(17)18/h2-4,9H,5-8,10H2,1H3,(H,17,18)
- InChI Key： PMAPGDUOMFOLPL-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=C(C)C=1)N1CCN(CC(=O)O)CC1

Computed Properties

Exact Mass: 262.13184
Monoisotopic Mass: 262.132
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 338
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 60.8Å²

Experimental Properties

Color/Form: No data available
Density: 1.2±0.1 g/cm3
Melting Point: No data available
Boiling Point: 472.5±45.0 °C at 760 mmHg
Flash Point: 239.6±28.7 °C
Refractive Index: 1.577
PSA: 60.85
Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(3-Methyl-benzoyl)-piperazin-1-yl-acetic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(3-Methyl-benzoyl)-piperazin-1-yl-acetic Acid Pricemore >>

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Fluorochem	019746-1g	4-(3-Methyl-benzoyl)-piperazin-1-yl]-acetic acid	705941-42-0	>98	1g	￡164.00	2022-03-01
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Chemenu	CM313851-5g	[4-(3-Methyl-benzoyl)-piperazin-1-yl]-acetic acid	705941-42-0	95%	5g	$794	2022-09-29
Chemenu	CM313851-5g	[4-(3-Methyl-benzoyl)-piperazin-1-yl]-acetic acid	705941-42-0	95%	5g	$794	2021-08-18
abcr	AB305098-1 g	[4-(3-Methyl-benzoyl)-piperazin-1-yl]-acetic acid, 98%; .	705941-42-0	98%	1g	€248.00	2023-04-26
abcr	AB305098-5 g	[4-(3-Methyl-benzoyl)-piperazin-1-yl]-acetic acid, 98%; .	705941-42-0	98%	5g	€549.00	2023-04-26
abcr	AB305098-10 g	[4-(3-Methyl-benzoyl)-piperazin-1-yl]-acetic acid, 98%; .	705941-42-0	98%	10g	€958.00	2023-04-26
TRC	M300330-50mg	[4-(3-Methyl-benzoyl)-piperazin-1-yl]-acetic Acid	705941-42-0		50mg	$ 50.00	2022-06-04
TRC	M300330-100mg	[4-(3-Methyl-benzoyl)-piperazin-1-yl]-acetic Acid	705941-42-0		100mg	$ 70.00	2022-06-04